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Compound of Interest

Compound Name: Celestone

Cat. No.: B7835860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the molecular mechanisms and cellular

signaling pathways through which Celestone (betamethasone), a potent synthetic

glucocorticoid, exerts its anti-inflammatory and immunosuppressive effects on the immune

system.

Core Mechanism: The Glucocorticoid Receptor
Pathway
Betamethasone, a lipophilic molecule, passively diffuses across the cell membrane of immune

cells.[1] In the cytoplasm, it binds to the glucocorticoid receptor (GR), which is part of a

multiprotein complex.[1][2][3] This binding event triggers a conformational change in the GR,

leading to its dissociation from chaperone proteins and subsequent translocation into the

nucleus.[1][4] Once in the nucleus, the activated betamethasone-GR complex modulates gene

expression through two primary genomic mechanisms: transactivation and transrepression.[5]
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Immune Cell Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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